2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde

• CAS No.: 65342-60-1
• Molecular Formula: C14H16OTe
• Molecular Weight: 327.9 g/mol
• IUPAC Name: 2,3,5,6,7,8-hexahydro-1H-telluroxanthene-4-carbaldehyde
• InChI: InChI=1S/C14H16OTe/c15-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16-14(11)12/h8-9H,1-7H2
• InChI Key: XMBVEJLHGXRZDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C3CCCC(=C3[Te]2)C=O

Description

2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde is a chemical compound with a unique structure that includes a tellurium atom

Preparation Methods

The synthesis of 2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde involves several steps. One common method includes the reaction of tellurium-containing precursors with appropriate aldehyde groups under controlled conditions. Industrial production methods may involve the use of catalysts and specific reaction conditions to optimize yield and purity.

Chemical Reactions Analysis

2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This reaction can convert the aldehyde group to a carboxylic acid.

Reduction: The aldehyde group can be reduced to an alcohol.

Substitution: The tellurium atom can participate in substitution reactions, leading to the formation of different derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other tellurium-containing compounds.

Biology: Its derivatives are studied for potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of materials with unique properties, such as semiconductors and catalysts.

Mechanism of Action

The mechanism of action of 2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde involves its interaction with specific molecular targets. The tellurium atom plays a crucial role in its reactivity and biological activity. The pathways involved may include the modulation of redox reactions and interaction with cellular components.

Comparison with Similar Compounds

2,3,5,6,7,8-Hexahydro-1H-telluroxanthene-4-carbaldehyde can be compared with similar compounds such as:

• 2,3,4,5,6,7-Hexahydro-6,7-dimethylcyclopent[b]azepin-8(1H)-one
• 1H-3a,7-Methanoazulene, 2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl
• 1H-Benzocycloheptene, 2,4a,5,6,7,8-hexahydro-3,5,5,9-tetramethyl-, ®- These compounds share structural similarities but differ in their chemical properties and applications. The presence of the tellurium atom in this compound makes it unique and imparts distinct reactivity and potential applications.